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Compound of Interest

Compound Name: Z-Leu-phe-OH

CAS No.: 6401-63-4

Cat. No.: B3329853

Get Quote

Z-Leu-Phe-OH (N-Carbobenzyloxy-L-leucyl-L-phenylalanine) is a dipeptide derivative integral

to the field of peptide synthesis and pharmaceutical development.[1] As researchers and

scientists, our responsibility extends beyond the successful application of such reagents to

their safe and compliant disposal. Improper disposal of chemical waste, including peptides and

their derivatives, can pose risks to personnel and the environment, and may lead to regulatory

non-compliance.[2][3]

This guide provides a comprehensive, step-by-step protocol for the proper disposal of Z-Leu-
Phe-OH, grounded in established safety principles and regulatory awareness. It is designed to

empower laboratory professionals to manage their waste streams effectively, ensuring a safe

and sustainable research environment.

Hazard Identification and Pre-Disposal Risk
Assessment
While a specific Safety Data Sheet (SDS) for Z-Leu-Phe-OH may not always be readily

available, data from structurally similar compounds, such as N-Cbz-L-phenylalanine, indicate

that it is not classified as a highly hazardous substance.[4][5] However, as with any laboratory
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chemical whose toxicological properties have not been fully investigated, it is crucial to handle

it with care.[6] A thorough risk assessment should be conducted before handling, considering

potential for skin and eye irritation, and possible respiratory irritation from powder inhalation.[5]

[7]

Key Considerations:

Physical Form: Z-Leu-Phe-OH is typically a white to off-white powder.[1] Handling the solid

form requires measures to prevent dust generation.

Solvents: Disposal procedures must also account for any solvents (e.g., DMF, DMSO, acetic

acid) used to dissolve the peptide, as these often carry their own, more significant hazards.

[8][9]

Regulatory Status: The U.S. Environmental Protection Agency (EPA) regulates chemical

waste under the Resource Conservation and Recovery Act (RCRA).[10] It is the generator's

responsibility to determine if a waste is hazardous.[11]

Personal Protective Equipment (PPE): Your First
Line of Defense
Appropriate PPE is mandatory when handling Z-Leu-Phe-OH in both its solid and solution

forms. This creates a necessary barrier to prevent accidental exposure.

Eye Protection: Wear chemical-resistant safety goggles or glasses as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133.[4][7]

Hand Protection: Chemical-resistant nitrile gloves are required. Always inspect gloves before

use and change them immediately if contaminated.[4][7][12]

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[7]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator may be necessary to prevent inhalation.[12] All handling of the

powder should ideally occur within a fume hood.[7]
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Core Disposal Protocol: A Step-by-Step Guide
The fundamental principle for the disposal of Z-Leu-Phe-OH and other peptide waste is to

never pour it down the drain.[2][13] Wastewater treatment facilities are not equipped to handle

such bioactive compounds.[13]

Step 1: Waste Segregation
Proper segregation at the point of generation is the most critical step in a compliant waste

management program.

Solid Waste:

Carefully sweep up any unused or spilled Z-Leu-Phe-OH powder.[4]

Place the powder into a designated, sealable waste container.

Contaminated items such as weigh boats, gloves, and wipes should be collected in the

same container.

Liquid Waste:

Collect all solutions containing Z-Leu-Phe-OH, including reaction mixtures and washings

from peptide synthesis, in a dedicated hazardous waste container.[2][14]

Do not mix incompatible waste streams. For instance, halogenated and non-halogenated

solvent waste should generally be kept separate.[11]

Empty Containers:

Empty vials that once held Z-Leu-Phe-OH should be treated as chemical waste, as they

may contain residue.[13]

These should be placed in a designated container for solid laboratory waste, not in regular

trash or glass recycling.[13]

Step 2: Waste Container Selection and Labeling
Proper containment and labeling prevent accidental mixing and ensure compliant disposal.
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Container Choice: Use containers that are compatible with the chemical waste they will hold.

For example, do not store acidic solutions in metal containers.[10] The container must have

a secure, leak-proof screw cap.[15]

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste" and the full chemical names of the contents.[11] Be sure to include the solvents and

their approximate concentrations.

Step 3: In-Lab Storage (Satellite Accumulation)
Federal regulations allow for the temporary storage of hazardous waste in designated "Satellite

Accumulation Areas" (SAAs) at or near the point of generation.[11][15]

Designate an SAA: Choose a location that is under the direct control of laboratory personnel

and does not interfere with normal operations.[10][11]

Secure Storage: Keep waste containers securely capped at all times, except when adding

waste.[15]

Time and Volume Limits: Adhere to institutional and regulatory limits for the amount of waste

stored and the maximum accumulation time, which is typically one year for satellite areas.

[11][16]

Step 4: Professional Disposal
The final step is to arrange for pickup and disposal by a licensed chemical waste contractor.[2]

[13]

Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS)

department.[2]

Schedule Pickup: Follow your facility's protocols to schedule a waste pickup.

Documentation: Maintain a record of the disposal, including the date, material, and method,

for compliance purposes.[13]
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Property Value Source

Chemical Name Z-L-leucyl-L-phenylalanine

Synonyms
Z-Leu-Phe-OH, Cbz-L-Leu-L-

Phe

CAS Number 6401-63-4 [1]

Molecular Formula C₂₃H₂₈N₂O₅ [1]

Molecular Weight 412.49 g/mol [1]

Appearance White to off-white powder [1]

Storage Store at 0-8 °C [1]

Disposal Guideline
Do not dispose down the drain.

Treat as chemical waste.
[2][7][13]

Experimental Protocols
Protocol for Small Spill Cleanup

Ensure Safety: Alert personnel in the immediate area. Ensure you are wearing the

appropriate PPE (lab coat, gloves, safety goggles).

Containment: If the spill is a powder, gently cover it with a damp paper towel to prevent it

from becoming airborne. For liquids, use an appropriate chemical absorbent pad or spill kit

material.

Cleanup: Carefully wipe up the spill, working from the outside in.

Disposal: Place all cleanup materials (absorbent pads, contaminated gloves, etc.) into a

sealed bag or container. Label it as hazardous waste with the chemical name and dispose of

it according to the procedures outlined in Section 3.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.
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Z-Leu-Phe-OH Waste Disposal Workflow
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Caption: Decision workflow for the segregation and disposal of Z-Leu-Phe-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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